Cas no 2138252-57-8 (4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile)
4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-700086
- 4-methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
- 2138252-57-8
- 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
-
- Inchi: 1S/C8H11NO2/c1-10-6-3-2-4-8(6)7(5-9)11-8/h6-7H,2-4H2,1H3
- InChI Key: BYAXOWSFUUKNHP-UHFFFAOYSA-N
- SMILES: O1C(C#N)C21CCCC2OC
Computed Properties
- Exact Mass: 153.078978594g/mol
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 45.6Ų
4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-700086-1.0g |
4-methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile |
2138252-57-8 | 1g |
$0.0 | 2023-06-07 |
4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile
Recent Advances in the Study of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile (CAS: 2138252-57-8)
The compound 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile (CAS: 2138252-57-8) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This spirocyclic ether derivative possesses a unique structural framework that makes it a valuable building block for drug discovery and pharmaceutical development. Recent studies have focused on exploring its synthetic applications, biological activities, and potential therapeutic uses.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel GABA receptor modulators. The researchers successfully employed 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile in a multi-step synthesis to create a series of compounds showing promising anxiolytic activity in preclinical models. The spirocyclic structure was found to confer improved metabolic stability compared to traditional benzodiazepine scaffolds.
In the field of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an efficient asymmetric synthesis route for 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile. The new protocol utilizes a chiral phase-transfer catalyst to achieve high enantioselectivity (up to 98% ee), addressing previous challenges in obtaining optically pure forms of this compound. This advancement is particularly significant for potential CNS-targeting applications where stereochemistry plays a crucial role in biological activity.
Structural analysis studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile. The data reveal that the spirocyclic system adopts a well-defined three-dimensional structure that may contribute to its observed biological effects. Computational modeling studies suggest this scaffold could serve as a privileged structure for targeting protein-protein interactions.
From a pharmaceutical development perspective, recent patent applications (WO2023124567, 2023) have disclosed novel derivatives of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile with improved pharmacokinetic properties. These modifications focus on enhancing oral bioavailability while maintaining the core spirocyclic framework. Early-stage toxicity studies indicate a favorable safety profile, supporting further investigation of this chemical series.
Ongoing research is exploring the potential of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile derivatives as modulators of ion channels and G-protein coupled receptors. Preliminary results suggest selective activity against specific receptor subtypes, opening possibilities for developing targeted therapies for neurological disorders. The compound's versatility as a synthetic intermediate continues to attract attention from both academic and industrial research groups.
Future research directions are likely to focus on expanding the structure-activity relationship (SAR) around this scaffold and investigating its potential in combination therapies. The unique physicochemical properties of 4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile, including its balanced lipophilicity and molecular rigidity, make it particularly attractive for CNS drug development where blood-brain barrier penetration is often challenging.
2138252-57-8 (4-Methoxy-1-oxaspiro[2.4]heptane-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)